![molecular formula C14H19N5O4S B2794925 (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-3-yl)methanone CAS No. 2034543-80-9](/img/structure/B2794925.png)
(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-3-yl)methanone is a useful research compound. Its molecular formula is C14H19N5O4S and its molecular weight is 353.4. The purity is usually 95%.
BenchChem offers high-quality (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-3-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-3-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Herbicidal and Insecticidal Activities Research by Wang et al. (2015) on derivatives of N-phenylpyrazolyl aryl methanones, including compounds similar to the one , showed that they exhibit notable herbicidal and insecticidal activities. This highlights a potential application in agricultural sciences, particularly in pest control and weed management.Wang, B., Wu, J., Liu, Q., Li, Y.-h., Song, H.-b., & Li, Z. (2015). Phosphorus, Sulfur, and Silicon and the Related Elements.
Antimicrobial and Anticancer Properties Hafez et al. (2016) discovered that certain pyrazole derivatives, similar to the molecule , showed promising results in vitro for antimicrobial and anticancer activity. This indicates potential use in the development of new therapeutic agents.Hafez, H., El-Gazzar, A.-R. B. A., & Al-Hussain, S. (2016). Bioorganic & Medicinal Chemistry Letters.
Potential in Central Nervous System (CNS) Therapeutics Butler et al. (1984) synthesized novel (1,3-dialkyl-5-amino-1H-pyrazol-4-yl)arylmethanones, which demonstrated central nervous system depressant activity and potential anticonvulsant properties. These findings suggest potential applications in developing CNS therapeutics.Butler, D., Wise, L., & Dewald, H. A. (1984). Journal of Medicinal Chemistry.
Antioxidant Activity Lavanya et al. (2014) synthesized compounds with pyrazole components that showed significant antioxidant activity. This suggests possible applications in combating oxidative stress-related diseases.Lavanya, G., Padmavathi, V., & Padmaja, A. (2014). Journal of the Brazilian Chemical Society.
Antibacterial and Antifungal Properties Kumar et al. (2012) found that certain pyrazoline derivatives showed significant antimicrobial activity, suggesting potential use in antibacterial and antifungal applications.Kumar, S., Meenakshi, Kumar, S., & Kumar, P. (2012). Medicinal Chemistry Research.
properties
IUPAC Name |
(5-methyl-1,2-oxazol-3-yl)-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N5O4S/c1-11-8-13(16-23-11)14(20)18-4-3-5-19(7-6-18)24(21,22)12-9-15-17(2)10-12/h8-10H,3-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPYDHBISHWFNRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(N=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.